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Compound of Interest

Compound Name: Cyclododecylmethanol

CAS No.: 1892-12-2

Cat. No.: B167391

Get Quote

Cyclododecylmethanol (CAS No. 1892-12-2) is a C13 aliphatic alcohol characterized by a

large cycloalkane ring. While its structural analogues are utilized in various industrial

applications, comprehensive toxicological and safety data for Cyclododecylmethanol itself

remains limited. This guide is designed for researchers, scientists, and drug development

professionals who may handle this compound. In the absence of a complete data profile, this

document adopts a precautionary approach, synthesizing available information, employing

read-across methodologies from structurally similar compounds, and grounding

recommendations in the fundamental principles of chemical safety and industrial hygiene. The

primary objective is to provide a robust framework for risk assessment and safe handling,

ensuring the protection of laboratory personnel and the environment.

Section 1: Physicochemical Properties and Their
Safety Implications
Understanding the physical and chemical properties of a substance is the foundation of a

robust safety assessment. These characteristics determine its behavior in the laboratory,

potential for exposure, and appropriate handling and storage measures.
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Core Physicochemical Data
The known properties of Cyclododecylmethanol are summarized below. It is important to note

that some data, such as the melting point, are derived from closely related structures like

Cyclododecanol due to the absence of specific experimental values for

Cyclododecylmethanol.

Table 1: Physicochemical Properties of Cyclododecylmethanol and Related Compounds

Property Value Remarks / Source

Molecular Formula C₁₃H₂₆O Computed by PubChem[1]

Molecular Weight 198.34 g/mol Computed by PubChem[1]

Physical State Solid
Inferred from related structures

like Cyclododecanol[2]

Appearance White Solid Based on Cyclododecanol[2]

Melting Point 76 - 79 °C
Value for the related

compound Cyclododecanol[2]

Boiling Point ~272.7 °C
Value for the related

compound Cyclododecanol[2]

Flash Point ~138 °C
Value for the related

compound Cyclododecanol[2]

Water Solubility Insoluble
Predicted based on high logP

and structure[2]

| logP (Octanol/Water) | 5.2 | Computed by XLogP3, indicating low water solubility and high

lipophilicity[1] |

Interpretation of Physicochemical Data for Safety
The properties listed in Table 1 have direct implications for laboratory safety:

Solid Form: As a solid at room temperature, the primary route of inhalation exposure is

through the generation of dust.[2][3] Therefore, handling procedures must focus on
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minimizing dust formation.

Low Volatility: The high boiling point and low vapor pressure suggest that at ambient

temperatures, significant exposure to vapors is unlikely. However, heating the substance will

increase vapor pressure and potential inhalation hazards.

Insolubility in Water: The insolubility of Cyclododecylmethanol in water means that spills

will not be diluted by water and may persist in aquatic environments, aligning with its

classification as an environmental hazard.[2][4] This property necessitates specific cleanup

procedures that do not involve flushing spills into sewer systems.[2][4]

High Flash Point: A flash point of approximately 138°C indicates that it is not a highly

flammable material at standard laboratory temperatures.[2] However, it is still a combustible

solid and should be kept away from open flames and high-heat sources.[3]

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazards.[5]

According to information provided to the European Chemicals Agency (ECHA),

Cyclododecylmethanol has the following GHS classification:

Hazard Statement H413: May cause long lasting harmful effects to aquatic life.[1]

Hazard Class: Hazardous to the aquatic environment, long-term hazard (Category 4).[1]

However, safety data sheets for structurally analogous compounds, such as Cyclododecanol,

often include additional warnings, such as for eye irritation. A precautionary approach would

therefore also consider this potential hazard.

GHS Hazard Communication Workflow
The following diagram illustrates the flow from chemical classification to workplace safety, as

dictated by the GHS framework.
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Caption: GHS Hazard Communication Workflow.

Section 3: Toxicological Profile (A Read-Across
Approach)
Direct toxicological studies on Cyclododecylmethanol are not readily available in the public

domain.[6] In such data-poor scenarios, a "read-across" approach is a scientifically valid

method to estimate toxicity. This involves using data from a structurally similar and well-studied

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b167391/docs?utm_src=pdf-body-img#introduction-navigating-the-data-gap-for-cyclododecylmethanol
https://www.benchchem.com/product/b167391/docs?utm_src=pdf-body#introduction-navigating-the-data-gap-for-cyclododecylmethanol
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/118562-73-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


substance. For Cyclododecylmethanol, Cyclododecanol (CAS 1724-39-6) serves as a

suitable analogue.

Rationale for Read-Across
The justification for using Cyclododecanol as a surrogate rests on:

Structural Similarity: Both molecules feature a large C12 ring, which is the dominant

structural feature. The only difference is an additional methylene (-CH₂-) group in

Cyclododecylmethanol.

Similar Physicochemical Properties: Both are solids with low water solubility and high

octanol-water partition coefficients, suggesting similar absorption, distribution, metabolism,

and excretion (ADME) profiles.[2][7]

Potential Health Effects Based on Analogue Data
Based on data for Cyclododecanol and general principles of toxicology for similar long-chain

alcohols, the following potential health effects should be considered:

Eye Irritation: May cause serious eye irritation.[8] Direct contact with the solid or dust can

lead to mechanical irritation, redness, and pain.[8]

Skin Contact: Prolonged or repeated contact may cause mild skin irritation, redness, and

pain.[8] Due to its high lipophilicity (logP > 5), it has the potential to defat the skin.

Ingestion: May be harmful if swallowed.[3][4] While acute oral toxicity is expected to be low,

ingestion of significant quantities could lead to gastrointestinal distress.

Inhalation: Inhalation is not an expected primary route of exposure at room temperature due

to low volatility.[2] However, inhalation of fine dust particles may cause respiratory tract

irritation.[3]

Chronic Effects: No data is available to indicate that Cyclododecylmethanol or its

analogues are mutagenic, carcinogenic, or pose a reproductive hazard. The toxicological

properties have not been fully investigated.[2]
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Section 4: Occupational Exposure Management
No specific Occupational Exposure Limits (OELs), such as a Permissible Exposure Limit (PEL)

from OSHA or a Threshold Limit Value (TLV) from ACGIH, have been established for

Cyclododecylmethanol.[9][10] In the absence of an OEL, a risk-based approach using the

"Hierarchy of Controls" is mandated to ensure worker safety.

The Hierarchy of Controls
This framework prioritizes control measures from most to least effective.

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Most Effective

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls Framework.
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Experimental Protocol: Implementing Controls for
Cyclododecylmethanol
This protocol outlines the steps to safely manage Cyclododecylmethanol exposure in a

research setting.

Hazard Assessment (Elimination/Substitution): 1.1. Confirm if the use of

Cyclododecylmethanol is essential for the experiment. 1.2. Investigate if a less hazardous

or better-characterized alternative can be used. Document this assessment.

Establish Engineering Controls (Primary Barrier): 2.1. Weighing and Handling Solids: All

weighing and transfers of solid Cyclododecylmethanol must be conducted within a

chemical fume hood or a powder containment hood to capture any generated dust at the

source. 2.2. Handling Solutions: If heated, all work must be performed in a certified chemical

fume hood to control potential vapors. 2.3. Ventilation: Ensure the laboratory has adequate

general ventilation (e.g., 6-12 air changes per hour).

Implement Administrative Controls (Procedural Barrier): 3.1. Designate Work Areas: Clearly

mark areas where Cyclododecylmethanol is handled and stored. 3.2. Standard Operating

Procedures (SOPs): Develop and document a specific SOP for the handling of this

compound, including the steps outlined in this guide. All personnel must be trained on this

SOP. 3.3. Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[3]

Personnel must wash hands thoroughly after handling the chemical, before leaving the lab,

and before breaks.

Prescribe Personal Protective Equipment (PPE) (Final Barrier): 4.1. Refer to Section 6 for a

detailed PPE selection protocol. The minimum required PPE includes a lab coat, safety

glasses with side shields, and nitrile gloves.

Section 5: Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to prevent exposure and

maintain chemical integrity.

Step-by-Step Handling Protocol
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Preparation: Before handling, ensure all engineering controls are operational and required

PPE is donned correctly. Clear the workspace of any unnecessary items.

Weighing: Use a dedicated scoop or spatula. Weigh the material on weighing paper or in a

tared container inside a fume hood or containment balance enclosure to prevent dust

dispersal.

Transfer: Gently transfer the solid to the reaction vessel. Avoid pouring from a height, which

can create dust clouds.

Cleaning: After handling, decontaminate the work surface with an appropriate solvent (e.g.,

isopropanol or ethanol) and wipe clean. Dispose of cleaning materials as hazardous waste.

De-gowning: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated exterior. Wash hands immediately.

Storage Requirements
Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][8]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[2][3]

Ensure containers are clearly labeled with the chemical name and GHS hazard information.

Section 6: Personal Protective Equipment (PPE)
Selection
The selection of PPE must be based on a thorough risk assessment of the specific tasks being

performed.

PPE Selection Workflow
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Caption: PPE Selection Workflow for Cyclododecylmethanol.

PPE Protocol and Justification
Eye and Face Protection:

Protocol: Wear ANSI Z87.1-compliant safety glasses with side shields at all times. If there

is a risk of splashing or significant dust generation, upgrade to chemical splash goggles.

Justification: Protects against eye irritation from accidental contact with dust or splashes of

solutions containing the compound.[8]

Skin Protection:

Protocol: Wear a long-sleeved lab coat. Use nitrile gloves for incidental contact. For

prolonged contact or immersion, consult glove manufacturer data, but heavier-duty nitrile

or butyl rubber gloves are recommended. Change gloves immediately if contaminated.
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Justification: Prevents skin irritation and potential absorption.[8] A lab coat protects

personal clothing.

Respiratory Protection:

Protocol: Respiratory protection is generally not required if work is conducted within a

certified chemical fume hood or powder containment enclosure.[2] If these controls are not

available or fail, and dust is present, a NIOSH-approved N95 filtering facepiece respirator

should be used.

Justification: Provides a barrier against the inhalation of irritating dust particles.

Section 7: Emergency Procedures
Rapid and correct response during an emergency is crucial.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. If eye irritation persists, get medical advice/attention.[8]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.[8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[8]

Inhalation: Move person into fresh air. If not breathing, give artificial respiration. If symptoms

develop or persist, call a physician.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[2][3]

Specific Hazards: Dust can form an explosive mixture with air.[2][3] Thermal decomposition

can produce carbon monoxide (CO) and carbon dioxide (CO₂).[2]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][4]

Accidental Release Measures (Spill Cleanup)
Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition: Remove all sources of ignition.

Containment: Wear appropriate PPE. Avoid generating dust.[2][3]

Cleanup: Gently sweep or vacuum up the spilled solid. Place into a suitable, labeled

container for disposal. Do not use compressed air for cleaning.

Decontamination: Clean the spill area with a suitable solvent and then soap and water.

Environmental Precautions: Do not let the chemical enter the environment. Prevent entry into

waterways, sewers, or basements.[2][4]

Section 8: Environmental Protection and Disposal
The primary identified hazard of Cyclododecylmethanol is its potential for long-lasting harmful

effects on aquatic life.[1]

Environmental Fate
With low water solubility and a high logP, Cyclododecylmethanol is not likely to be mobile in

soil and will tend to partition to organic matter.[2] Its persistence in the environment is a key

concern, necessitating responsible disposal.

Disposal Protocol
Waste Classification: All waste materials contaminated with Cyclododecylmethanol,
including the chemical itself, contaminated PPE, and cleanup materials, must be treated as

hazardous waste.
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Collection: Collect waste in sealed, properly labeled containers. Do not mix with other waste

streams unless compatible.

Disposal: Dispose of contents/container in accordance with all local, regional, and national

regulations.[8] This must be done through a licensed hazardous waste disposal company.

Under no circumstances should this chemical be disposed of down the drain.[2][4]

Conclusion
While a complete health and safety profile for Cyclododecylmethanol is yet to be established,

a conservative and systematic approach based on its known physicochemical properties, GHS

classification, and data from structural analogues allows for its safe use in a research

environment. The core principles of risk mitigation—minimizing dust generation through

engineering controls, adhering to strict handling protocols, and utilizing appropriate personal

protective equipment—are paramount. Researchers and laboratory managers must remain

vigilant, treat this compound with the caution afforded to any substance with an incomplete

toxicological dataset, and prioritize the protection of both personnel and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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